1. Home
  2. Product
  3. Carbamic acid, [(2R)-2-hydroxy-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
Carbamic acid, [(2R)-2-hydroxy-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) Carbamic acid, [(2R)-2-hydroxy-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
Brand Name: Vulcanchem
CAS No.: 185426-14-6
VCID: VC20929254
InChI: InChI=1S/C10H21NO3/c1-7(2)8(12)6-11-9(13)14-10(3,4)5/h7-8,12H,6H2,1-5H3,(H,11,13)/t8-/m0/s1
SMILES: CC(C)C(CNC(=O)OC(C)(C)C)O
Molecular Formula: C10H21NO3
Molecular Weight: 203.28 g/mol

Carbamic acid, [(2R)-2-hydroxy-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)

CAS No.: 185426-14-6

Cat. No.: VC20929254

Molecular Formula: C10H21NO3

Molecular Weight: 203.28 g/mol

* For research use only. Not for human or veterinary use.

Carbamic acid, [(2R)-2-hydroxy-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) - 185426-14-6

Specification

CAS No. 185426-14-6
Molecular Formula C10H21NO3
Molecular Weight 203.28 g/mol
IUPAC Name tert-butyl N-[(2R)-2-hydroxy-3-methylbutyl]carbamate
Standard InChI InChI=1S/C10H21NO3/c1-7(2)8(12)6-11-9(13)14-10(3,4)5/h7-8,12H,6H2,1-5H3,(H,11,13)/t8-/m0/s1
Standard InChI Key JQFVBIVPRMDXCY-QMMMGPOBSA-N
Isomeric SMILES CC(C)[C@H](CNC(=O)OC(C)(C)C)O
SMILES CC(C)C(CNC(=O)OC(C)(C)C)O
Canonical SMILES CC(C)C(CNC(=O)OC(C)(C)C)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19